Cas no 887596-96-5 ((5-methyl-1H-indol-3-yl)methanamine)

• Product Name: (5-methyl-1H-indol-3-yl)methanamine
• CAS No: 887596-96-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 713987
• PubChem ID: 28806261
• Update Time: 2025-04-19

(5-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,5-methyl-
• (5-methyl-1H-indol-3-yl)methanamine
• (5-Methyl-indol-3-yl)methylamine
• (5-METHYL-1H-INDOL-3-YL)METHYLAMINE
• 1H-Indole-3-methanamine,5-methyl
• AKOS006303586
• AM806331
• 1-(5-methyl-1H-indol-3-yl)methanamine
• 887596-96-5
• CS-0282058
• DTXSID70651644
• EN300-1275668

• MDL： MFCD10035264
• Inchi： 1S/C10H12N2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,12H,5,11H2,1H3
• InChI Key： SKTRCVOLCCXCRV-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 27.82000
• LogP: 2.59100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles